Cas no 79777-82-5 (N-(Tert-Butoxycarbonyl)-L-neopentylglycine)

N-(Tert-Butoxycarbonyl)-L-neopentylglycine structure

79777-82-5 structure

Product Name:N-(Tert-Butoxycarbonyl)-L-neopentylglycine

CAS No:79777-82-5

MF:C₁₂H₂₃NO₄

MW:245.315324068069

MDL:MFCD00237540

CID:562352

PubChem ID:2755926

Update Time:2024-10-27

N-(Tert-Butoxycarbonyl)-L-neopentylglycine Chemical and Physical Properties

Names and Identifiers

- Pentanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4,4-dimethyl-, (2S)-
- BOC,TBU-BETA-ALA-OH
- Boc-beta-t-butyl-L-alanine
- Boc-b-tBu-Ala-OH
- Boc-L-Neopentylglycine
- Boc-L-NptGly-OH
- Boc-ß-tert-butyl-L-alanine
- Boc-β-tBu-Ala-OH
- BOC-Β-T-BUTYL-L-ALANINE
- Boc-β-tert-butyl-L-alanine
- Boc-L-beta-t-butylalanine
- N-[(1,1-Dimethylethoxy)carbonyl]-4-methyl-L-leucine
- N-(Tert-Butoxycarbonyl)-L-neopentylglycine
- (2S)-2-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-dimethylpentanoic acid (ACI)
- L-Leucine, N-[(1,1-dimethylethoxy)carbonyl]-4-methyl- (9CI)
- (2S)-2-[[(tert-Butoxy)carbonyl]amino]-4,4-dimethylpentanoic acid
- (S)-2-(tert-Butoxycarbonylamino)-4,4-dimethylpentanoic acid
- N-(tert-Butoxycarbonyl)-4-methyl-L-leucine
- AKOS015907799
- EN300-2010388
- HY-79404
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid
- (S)-2-tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid
- Boc-Ala(tBu)-OH
- MFCD00237540
- PUQVQDMFCAGQQB-QMMMGPOBSA-N
- PD196117
- AKOS015836600
- AS-68923
- D72493
- (S)-2-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic acid
- Boc-beta-tert-butyl-L-alanine
- 79777-82-5
- Boc-b-tert-butyl-L-alanine
- (2S)-4,4-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
- N-alpha-t-Butyloxycarbonyl-L-neopentylglycine, Boc-L-beta-tBu-Ala-OH (Boc-L-Ala(tBu)-OH)
- (2s)-tert-butoxycarbonylamino-4,4-dimethylpentanoic acid
- SCHEMBL66302
- CS-0011690
- Boc-tBuAla-OH
- DA-71662
- (2S)-2-[(tert-butoxycarbonyl)amino]-4,4-dimethylpentanoic acid
- MDL： MFCD00237540
- Inchi： 1S/C12H23NO4/c1-11(2,3)7-8(9(14)15)13-10(16)17-12(4,5)6/h8H,7H2,1-6H3,(H,13,16)(H,14,15)/t8-/m0/s1
- InChI Key： PUQVQDMFCAGQQB-QMMMGPOBSA-N
- SMILES： [C@@H](C(=O)O)(CC(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 245.16270821g/mol
Monoisotopic Mass: 245.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.6
Topological Polar Surface Area: 75.6Å²

Experimental Properties

Color/Form: 。
Density: 1.048±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 364.4°C at 760 mmHg
Flash Point: 174.2°C
Refractive Index: 1.463
Solubility: Very slightly soluble (0.91 g/l) (25 º C),
PSA: 75.63000
LogP: 2.79140
Solubility: 。

N-(Tert-Butoxycarbonyl)-L-neopentylglycine Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
HazardClass：IRRITANT
Storage Condition：Store in cold storage.

N-(Tert-Butoxycarbonyl)-L-neopentylglycine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM100708-5g	Boc-L-Neopentylglycine	79777-82-5	95%	5g	$439	2021-06-09
Chemenu	CM100708-10g	Boc-L-Neopentylglycine	79777-82-5	95%	10g	$843	2021-06-09
Chemenu	CM100708-25g	Boc-L-Neopentylglycine	79777-82-5	95%	25g	$1772	2021-06-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S917089-100mg	(S)-2-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic acid	79777-82-5	95%	100mg	￥340.20	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SU640-200mg	N-(Tert-Butoxycarbonyl)-L-neopentylglycine	79777-82-5	95%	200mg	380.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SU640-1g	N-(Tert-Butoxycarbonyl)-L-neopentylglycine	79777-82-5	95%	1g	1560.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SU640-50mg	N-(Tert-Butoxycarbonyl)-L-neopentylglycine	79777-82-5	95%	50mg	210.0CNY	2021-08-04
TRC	B200795-250mg	Boc-β-t-butyl-l-alanine	79777-82-5		250mg	$ 121.00	2023-04-19
TRC	B200795-500mg	Boc-β-t-butyl-l-alanine	79777-82-5		500mg	$ 207.00	2023-04-19
TRC	B200795-1g	Boc-β-t-butyl-l-alanine	79777-82-5		1g	$ 315.00	2022-06-07

N-(Tert-Butoxycarbonyl)-L-neopentylglycine Production Method

Production Method 1

24424-99-5

57224-50-7

79777-82-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Methanol , Water ; 0 °C
1.2 Solvents: Methanol ; 10 min, 0 °C; 16 h, 23 °C
1.3 Reagents: Citric acid Solvents: Water ; pH 3

Reference

A novel L-neopentylglycine derivative as auxiliary for copper-catalyzed asymmetric Michael reactions

Christoffers, Jens; et al, Chirality, 2003, 15(9), 777-782

Production Method 2

24424-99-5

88319-41-9

79777-82-5

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water

Reference

Peptides containing a neopentylglycine residue

Pospisek, Jan; et al, Collection of Czechoslovak Chemical Communications, 1987, 52(2), 514-21

Production Method 3

24424-99-5

57224-50-7

79777-82-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Methanol , Water

Reference

Organo-catalytic Routes To Enantiomerically Pure α- and β-Amino Acids

Mukherjee, Santanu, 2005, , ,

Production Method 4

24424-99-5

57224-50-7

79777-82-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Methanol , Water ; rt → 0 °C; overnight, 0 °C → 23 °C
1.2 Reagents: Citric acid Solvents: Water ; pH 3, 23 °C

Reference

Iridium(III)-bis(imidazolinyl)phenyl catalysts for enantioselective C-H functionalization with ethyl diazoacetate

Weldy, N. Mace; et al, Chemical Science, 2016, 7(5), 3142-3146